Cas no 1806984-87-1 (6-Cyano-4-(difluoromethyl)-3-hydroxy-2-methylpyridine)

• Product Name: 6-Cyano-4-(difluoromethyl)-3-hydroxy-2-methylpyridine
• CAS No: 1806984-87-1
• MF: C₈H₆F₂N₂O
• MW: 184.142848491669
• CID: 4914738
• Update Time: 2025-05-21

6-Cyano-4-(difluoromethyl)-3-hydroxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-4-(difluoromethyl)-3-hydroxy-2-methylpyridine

• Inchi： 1S/C8H6F2N2O/c1-4-7(13)6(8(9)10)2-5(3-11)12-4/h2,8,13H,1H3
• InChI Key： ZIMOXNHJBYCHDC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)N=C(C)C=1O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• XLogP3: 1.6
• Topological Polar Surface Area: 56.9

Additional information on 6-Cyano-4-(difluoromethyl)-3-hydroxy-2-methylpyridine

6-Cyano-4-(difluoromethyl)-3-hydroxy-2-methylpyridine: A Comprehensive Overview

The compound 6-Cyano-4-(difluoromethyl)-3-hydroxy-2-methylpyridine, identified by the CAS number 1806984-87-1, is a fascinating molecule with a diverse range of applications and properties. This pyridine derivative has garnered significant attention in recent years due to its unique chemical structure and potential uses in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 6-Cyano-4-(difluoromethyl)-3-hydroxy-2-methylpyridine is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 6. The cyano group (-CN) at position 6, the difluoromethyl group (-CF₂H) at position 4, the hydroxyl group (-OH) at position 3, and the methyl group (-CH₃) at position 2 create a highly functionalized molecule. These substituents not only influence the physical and chemical properties of the compound but also play a crucial role in its reactivity and biological activity.

Recent studies have highlighted the potential of 6-Cyano-4-(difluoromethyl)-3-hydroxy-2-methylpyridine as a precursor for the synthesis of bioactive compounds. Its ability to undergo various chemical transformations, such as nucleophilic substitution, electrophilic substitution, and oxidation-reduction reactions, makes it a valuable building block in organic synthesis. For instance, researchers have explored its use in the development of novel antibiotics and antiviral agents, leveraging its structural versatility to design molecules with enhanced potency and selectivity.

In the field of agrochemistry, 6-Cyano-4-(difluoromethyl)-3-hydroxy-2-methylpyridine has shown promise as an intermediate in the synthesis of herbicides and fungicides. Its ability to inhibit key enzymes involved in plant growth regulation has made it a subject of interest for agricultural scientists seeking sustainable solutions for crop protection. Furthermore, its fluorinated substituent contributes to improved stability and bioavailability, making it a valuable asset in this domain.

The synthesis of 6-Cyano-4-(difluoromethyl)-3-hydroxy-2-methylpyridine involves a series of well-established organic reactions. Starting from pyridine derivatives, chemists employ methods such as Friedel-Crafts alkylation, cyanation, and hydroxylation to introduce the desired substituents. The use of catalytic systems and microwave-assisted synthesis has further streamlined the production process, enhancing both yield and purity.

From a pharmacological perspective, 6-Cyano-4-(difluoromethyl)-3-hydroxy-2-methylpyridine exhibits interesting bioactivity profiles. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by modulating key inflammatory pathways. Additionally, its ability to act as a ligand for various metal ions has opened avenues for its application in metalloenzyme inhibition and metal-based drug delivery systems.

In conclusion, CAS No. 1806984-87-1, or 6-Cyano-4-(difluoromethyl)-3-hydroxy-2-methylpyridine, stands out as a multifaceted compound with significant potential across multiple disciplines. Its unique structure, coupled with its reactivity and bioactivity profiles, positions it as a key player in contemporary chemical research. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, its importance in both academic and industrial settings is expected to grow further.